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Compound of Interest

Compound Name:
3-Fluoro-4-

methylphenylacetonitrile

Cat. No.: B1304802 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling and

disposal of chemical reagents is paramount. This guide provides detailed, step-by-step

procedures for the proper disposal of 3-Fluoro-4-methylphenylacetonitrile (CAS No. 261951-

73-9), ensuring the safety of laboratory personnel and the protection of the environment.

I. Immediate Safety and Handling Precautions
Before beginning any disposal process, it is crucial to be aware of the hazards associated with

3-Fluoro-4-methylphenylacetonitrile. This compound is harmful if swallowed, in contact with

skin, or if inhaled. Adherence to strict safety protocols is mandatory.

Personal Protective Equipment (PPE):

Always wear the following PPE when handling 3-Fluoro-4-methylphenylacetonitrile:

Gloves: Chemical-resistant gloves (e.g., nitrile rubber).

Eye Protection: Safety glasses with side-shields or chemical goggles.

Body Protection: A lab coat or other protective clothing to prevent skin contact.
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Respiratory Protection: Use in a well-ventilated area, preferably within a chemical fume

hood. If vapors or mists are generated, a NIOSH-approved respirator is necessary.

II. Disposal Procedures
The primary method for the disposal of 3-Fluoro-4-methylphenylacetonitrile is through a

licensed chemical waste disposal facility. Do not attempt to dispose of this chemical down the

drain or in regular trash.

Step-by-Step Disposal Plan:

Segregation: Keep 3-Fluoro-4-methylphenylacetonitrile waste separate from other waste

streams to avoid incompatible chemical reactions.

Containerization:

Place the waste in a clearly labeled, leak-proof container. The container must be

compatible with the chemical.

The label should include the full chemical name ("3-Fluoro-4-methylphenylacetonitrile"),

the CAS number (261951-73-9), and appropriate hazard symbols.

Storage: Store the waste container in a designated, well-ventilated, and secure area away

from heat and incompatible materials.

Professional Disposal: Arrange for the collection of the chemical waste by a licensed

hazardous waste disposal company. The material can be disposed of by removal to a

licensed chemical destruction plant or by controlled incineration with flue gas scrubbing.[1]

Contaminated Packaging:

Containers that have held 3-Fluoro-4-methylphenylacetonitrile should be triple-rinsed

with an appropriate solvent.

The rinsate should be collected and disposed of as hazardous waste.

After thorough cleaning, the container can be offered for recycling or reconditioning.

Alternatively, the packaging can be punctured to render it unusable for other purposes
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before disposal.[1]

III. Data Summary
For quick reference, the following table summarizes key information regarding 3-Fluoro-4-
methylphenylacetonitrile.

Property Value

Chemical Name 3-Fluoro-4-methylphenylacetonitrile

CAS Number 261951-73-9

Primary Disposal Method

Licensed chemical destruction plant or

controlled incineration with flue gas scrubbing.

[1]

Environmental Precautions
Do not let product enter drains. Discharge into

the environment must be avoided.[1]

IV. Disposal Workflow
The following diagram illustrates the logical flow of the disposal process for 3-Fluoro-4-
methylphenylacetonitrile.
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Click to download full resolution via product page

Caption: Disposal workflow for 3-Fluoro-4-methylphenylacetonitrile.
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By adhering to these procedures, laboratories can ensure the safe and environmentally

responsible disposal of 3-Fluoro-4-methylphenylacetonitrile, fostering a culture of safety and

regulatory compliance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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